Cas no 22746-79-8 (2-(Methylthio)-3-nitropyridine)

• Product Name: 2-(Methylthio)-3-nitropyridine
• CAS No: 22746-79-8
• MF: C₆H₆N₂O₂S
• MW: 170.189039707184
• MDL: MFCD21098387
• CID: 1411746
• PubChem ID: 572042
• Update Time: 2025-04-20

2-(Methylthio)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-(methylthio)-3-nitro-
• 2-methylsulfanyl-3-nitropyridine
• 2-(Methylsulfanyl)-3-nitropyridine #
• AM100542
• CS-0449935
• SY283975
• DTXSID80341281
• ALBB-024723
• EN300-6774282
• AKOS015998197
• 2-methylthio-3-nitropyridine
• InChI=1/C6H6N2O2S/c1-11-6-5(8(9)10)3-2-4-7-6/h2-4H,1H
• SCHEMBL4988971
• 2-Methylsulfanyl-3-nitro-pyridine
• G38097
• 2-(Methylsulfanyl)-3-nitropyridine
• 2-(methylthio)-3-nitropyridine
• DB-226705
• 22746-79-8
• MFCD21098387
• 2-(Methylthio)-3-nitropyridine

• MDL： MFCD21098387
• Inchi： 1S/C6H6N2O2S/c1-11-6-5(8(9)10)3-2-4-7-6/h2-4H,1H3
• InChI Key： UGZSIPHNDAHATA-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 170.01508
• Monoisotopic Mass: 170.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 84Ų

Experimental Properties

• PSA: 56.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers